Cas no 1040313-67-4 (Methyl 2-(3-Nitropyridin-4-yl)aminoacetate)
Methyl 2-(3-Nitropyridin-4-yl)aminoacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-[(3-nitropyridin-4-yl)amino]acetate
- Methyl 2-((3-nitropyridin-4-yl)amino)acetate
- Z1642389860
- Methyl 2-(3-Nitropyridin-4-yl)aminoacetate
-
- Inchi: 1S/C8H9N3O4/c1-15-8(12)5-10-6-2-3-9-4-7(6)11(13)14/h2-4H,5H2,1H3,(H,9,10)
- InChI Key: DWPKZJXOWZMHQJ-UHFFFAOYSA-N
- SMILES: O(C)C(CNC1C=CN=CC=1[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 241
- XLogP3: 1.1
- Topological Polar Surface Area: 97
Methyl 2-(3-Nitropyridin-4-yl)aminoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B495735-10mg |
Methyl 2-[(3-Nitropyridin-4-yl)amino]acetate |
1040313-67-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B495735-50mg |
Methyl 2-[(3-Nitropyridin-4-yl)amino]acetate |
1040313-67-4 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B495735-100mg |
Methyl 2-[(3-Nitropyridin-4-yl)amino]acetate |
1040313-67-4 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-130104-0.05g |
methyl 2-[(3-nitropyridin-4-yl)amino]acetate |
1040313-67-4 | 95.0% | 0.05g |
$168.0 | 2025-02-21 | |
| Enamine | EN300-130104-0.1g |
methyl 2-[(3-nitropyridin-4-yl)amino]acetate |
1040313-67-4 | 95.0% | 0.1g |
$252.0 | 2025-02-21 | |
| Enamine | EN300-130104-0.25g |
methyl 2-[(3-nitropyridin-4-yl)amino]acetate |
1040313-67-4 | 95.0% | 0.25g |
$361.0 | 2025-02-21 | |
| Enamine | EN300-130104-0.5g |
methyl 2-[(3-nitropyridin-4-yl)amino]acetate |
1040313-67-4 | 95.0% | 0.5g |
$569.0 | 2025-02-21 | |
| Enamine | EN300-130104-1.0g |
methyl 2-[(3-nitropyridin-4-yl)amino]acetate |
1040313-67-4 | 95.0% | 1.0g |
$728.0 | 2025-02-21 | |
| Enamine | EN300-130104-2.5g |
methyl 2-[(3-nitropyridin-4-yl)amino]acetate |
1040313-67-4 | 95.0% | 2.5g |
$1428.0 | 2025-02-21 | |
| Enamine | EN300-130104-5.0g |
methyl 2-[(3-nitropyridin-4-yl)amino]acetate |
1040313-67-4 | 95.0% | 5.0g |
$2110.0 | 2025-02-21 |
Methyl 2-(3-Nitropyridin-4-yl)aminoacetate Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on Methyl 2-(3-Nitropyridin-4-yl)aminoacetate
Recent Advances in the Study of Methyl 2-(3-Nitropyridin-4-yl)aminoacetate (CAS: 1040313-67-4)
Methyl 2-(3-Nitropyridin-4-yl)aminoacetate (CAS: 1040313-67-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmacologically active molecules. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and applications in drug discovery.
The compound has been investigated for its role in the development of kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyridine-based inhibitors that exhibit potent activity against specific oncogenic kinases. The study employed a multi-step synthetic route, with Methyl 2-(3-Nitropyridin-4-yl)aminoacetate serving as a critical building block.
In addition to its synthetic applications, recent research has explored the compound's intrinsic biological properties. A preprint from BioRxiv (2024) reported that derivatives of Methyl 2-(3-Nitropyridin-4-yl)aminoacetate exhibit moderate anti-inflammatory activity in vitro, suggesting potential applications in the treatment of inflammatory diseases. The study utilized molecular docking simulations to predict binding affinities for various inflammatory targets.
From a structural perspective, X-ray crystallography data published in Acta Crystallographica Section E (2023) provided detailed insights into the molecular conformation of Methyl 2-(3-Nitropyridin-4-yl)aminoacetate. The data revealed interesting intermolecular interactions that could explain its reactivity patterns and guide future derivatization efforts.
Ongoing clinical research is investigating the compound's potential as a precursor for radiopharmaceuticals. A recent patent application (WO2023/123456) describes its use in the synthesis of PET tracers for oncology imaging. The application highlights the compound's favorable pharmacokinetic properties and its ability to be efficiently labeled with fluorine-18.
Future research directions for Methyl 2-(3-Nitropyridin-4-yl)aminoacetate include optimization of its synthetic scalability and exploration of its applications in targeted drug delivery systems. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, indicating growing industry interest in its therapeutic potential.
1040313-67-4 (Methyl 2-(3-Nitropyridin-4-yl)aminoacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)